D-Carnitine
D-Carnitine
L-Carnitine is an essential metabolite that has diverse roles in metabolism, most notably facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation. L-Carnitine is obtained from dietary sources or by the metabolism of lysine and methioinine. D-Carnitine is an analog of L-carnitine that, in the range of 0.25-1 mM, inhibits the uptake of L-carnitine by cells.
Brand Name:
Vulcanchem
CAS No.:
541-14-0
VCID:
VC0119502
InChI:
InChI=1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3/t6-/m0/s1
SMILES:
C[N+](C)(C)CC(CC(=O)[O-])O
Molecular Formula:
C7H15NO3
Molecular Weight:
161.2 g/mol
D-Carnitine
CAS No.: 541-14-0
Reference Standards
VCID: VC0119502
Molecular Formula: C7H15NO3
Molecular Weight: 161.2 g/mol
CAS No. | 541-14-0 |
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Product Name | D-Carnitine |
Molecular Formula | C7H15NO3 |
Molecular Weight | 161.2 g/mol |
IUPAC Name | (3S)-3-hydroxy-4-(trimethylazaniumyl)butanoate |
Standard InChI | InChI=1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3/t6-/m0/s1 |
Standard InChIKey | PHIQHXFUZVPYII-LURJTMIESA-N |
Isomeric SMILES | C[N+](C)(C)C[C@H](CC(=O)[O-])O |
SMILES | C[N+](C)(C)CC(CC(=O)[O-])O |
Canonical SMILES | C[N+](C)(C)CC(CC(=O)[O-])O |
Appearance | Assay:≥98%A crystalline solid |
Description | L-Carnitine is an essential metabolite that has diverse roles in metabolism, most notably facilitating the transport of long-chain fatty acids into the mitochondrial matrix for β-oxidation. L-Carnitine is obtained from dietary sources or by the metabolism of lysine and methioinine. D-Carnitine is an analog of L-carnitine that, in the range of 0.25-1 mM, inhibits the uptake of L-carnitine by cells. |
Synonyms | (2S)-3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium Inner Salt;_x000B_D-(3-Carboxy-2-hydroxypropyl)trimethyl Ammonium Hydroxide Inner Salt; (+)-Carnitine; (+)-D-Carnitine; D-(+)-Carnitine; d-Carnitine; |
PubChem Compound | 2724480 |
Last Modified | Nov 11 2021 |
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